Cas no 6076-14-8 (Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 6076-14-8
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD11054303
• CID: 829987
• PubChem ID: 616098
• Update Time: 2025-10-30

Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• Ethyl 4-bromo-3-methyl-1H-ptrazole-5-carboxylate
• Ethyl 4-bromo-3-methyl-1H-pyrazole-5-carboxylate
• GNTNGOQWBKVXKE-UHFFFAOYSA-N
• 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-methyl-, ethyl ester
• Ethyl 4-bromo-5-methylpyrazole-3-carboxylate
• 9087AB
• BBL031765
• STL316601
• 6076-14-8
• SCHEMBL15230490
• Z1269141654
• SY105335
• DTXSID10346885
• MFCD11054303
• EN300-366238
• CS-0122289
• Ethyl 4-bromo-3-methyl-1H-pyrazole-5-carboxylate #
• AKOS015997222
• ethyl4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• SCHEMBL3078972
• AKOS005256279

• MDL： MFCD11054303
• Inchi： 1S/C7H9BrN2O2/c1-3-12-7(11)6-5(8)4(2)9-10-6/h3H2,1-2H3,(H,9,10)
• InChI Key： GNTNGOQWBKVXKE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NNC=1C

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.9

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 343.0±37.0°C at 760 mmHg
• Flash Point: 161.2±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate (CAS No. 6076-14-8)

Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate (CAS No. 6076-14-8) is a highly versatile pyrazole derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its brominated and ester-functionalized structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique chemical properties, including reactivity at the 4-position bromo substituent and the ester group, make it invaluable for designing novel heterocyclic compounds.

In recent years, the demand for pyrazole-based scaffolds like Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and sustainable agriculture. The compound’s structural modularity allows for facile derivatization, addressing key challenges in structure-activity relationship (SAR) studies.

The synthesis of Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate typically involves cyclocondensation of hydrazine derivatives with β-keto esters, followed by selective bromination. Its CAS No. 6076-14-8 ensures precise identification in regulatory and commercial contexts, crucial for supply chain transparency. Analytical techniques such as HPLC and NMR are employed to verify purity, a top priority for industries adhering to Good Manufacturing Practices (GMP).

Environmental and safety considerations are paramount when handling halogenated pyrazoles. While Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate is not classified as hazardous under standard protocols, proper laboratory practices must be followed. This aligns with the growing emphasis on green chemistry and waste reduction in synthetic workflows, topics frequently searched by professionals in process chemistry forums.

Market analysts note increasing patent filings involving CAS 6076-14-8, reflecting its industrial relevance. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its utility in high-throughput screening libraries. For buyers, factors like batch consistency and scalability dominate procurement discussions, underscoring the need for reliable chemical suppliers.

In conclusion, Ethyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate exemplifies the intersection of innovation and practical application in modern chemistry. Its role in advancing biologically active compounds continues to inspire research, making it a staple in both academic and industrial settings. For detailed technical data sheets or custom synthesis inquiries, consult specialized fine chemical providers.